(+/-)-Norgestrel-D6 (major)

• Synonyms: (+/-)-13-Ethyl-17-hydroxy-18,19-dinorpregn-4-en-20-yn-3-one-2,2,4,6,6,10-D6 (major)
• Molecular Formula: C21H22D6O2
• Molecular Weight: 318.39
• Appearance: Purity:98.5% HPLC; 99% atom DOff-white solid

(+/-)-Norgestrel-D6 (major) is a hexadeuterated isotopologue of the racemic synthetic progestin norgestrel, designed exclusively as a stable isotope-labeled internal standard (SIL-IS) for the quantitative determination of norgestrel in biological matrices by GC-MS or LC-MS/MS. The compound retains the identical racemic stereochemistry of the parent analyte—a 1:1 mixture of dextronorgestrel and levonorgestrel—with deuterium incorporation confirmed at the 2,2,4,6,6,10 positions.

(+/-)-Norgestrel-D6 (Major) Procurement Guide: What It Is and Why It Is Not Interchangeable

(+/-)-Norgestrel-D6 (major) is a hexadeuterated isotopologue of the racemic synthetic progestin norgestrel, designed exclusively as a stable isotope-labeled internal standard (SIL-IS) for the quantitative determination of norgestrel in biological matrices by GC-MS or LC-MS/MS . The compound retains the identical racemic stereochemistry of the parent analyte—a 1:1 mixture of dextronorgestrel and levonorgestrel—with deuterium incorporation confirmed at the 2,2,4,6,6,10 positions . Unlike non-deuterated norgestrel, this isotopologue is not a pharmacologically active drug substance; its sole value proposition lies in its capacity to serve as a co-eluting, isotopically distinct internal standard that compensates for ion suppression, extraction variability, and matrix effects in regulated bioanalysis [1].

Isotope Label Hexadeuterated SIL-IS for LC-MS/MS

Stereochemistry Racemic mixture matches norgestrel analyte

Core Role Co-eluting IS for matrix-effect correction

• [1] Batta, N., Pigili, R.K., Pallapothu, L.M.K., Yejella, R.P. A Simple, Rapid and Sensitive UFLC-MS/MS Method for the Quantification of Oral Contraceptive Norgestrel in Human Plasma and its Pharmacokinetic Applications. Drug Research, 2014, 64(9), 462–469. DOI: 10.1055/s-0033-1361164. View Source

Why Generic Substitution of (+/-)-Norgestrel-D6 Risks Analytical Failure

Stable isotope-labeled internal standards are not generic commodities: their performance hinges on stereochemical identity, isotopic enrichment, and positional deuteration pattern relative to the target analyte [1]. Levonorgestrel-D6, the most common alternative, is the deuterated form of only the levorotatory enantiomer, whereas pharmaceutical norgestrel is a racemate. In achiral LC-MS methods that do not resolve enantiomers, using an enantiopure IS for a racemic analyte introduces a fundamental mismatch in ionization behavior and extraction recovery between the IS and the dextronorgestrel fraction of the analyte, potentially biasing quantification [2]. Furthermore, products with lower isotopic enrichment (e.g., 95% atom D) carry a higher burden of protiated (d0) contamination that directly contributes to the analyte signal at the norgestrel MRM channel, artificially inflating measured concentrations and degrading the lower limit of quantification .

Enantiomer Mismatch Levonorgestrel-D6 (single enantiomer) may introduce ionization bias for the dextronorgestrel fraction in achiral methods; recovery can differ between enantiomers.

Isotopic Purity Gap Lower enrichment products (e.g., 95% atom D) carry higher protiated contamination, directly elevating background at the analyte MRM channel and degrading LLOQ.

• [1] Wang, S., Cyronak, M., Yang, E. Does a Stable Isotopically Labeled Internal Standard Always Correct Analyte Response? Journal of Pharmaceutical and Biomedical Analysis, 2007, 43(2), 701–707. DOI: 10.1016/j.jpba.2006.08.010. View Source
• [2] Restek Corporation. Choosing an Internal Standard – Technical Note. Restek, Bellefonte, PA, 2015. View Source

Quantitative Differentiation Evidence for (+/-)-Norgestrel-D6 (Major) Versus Closest Analogs

Chemical Purity and Isotopic Enrichment: (+/-)-Norgestrel-D6 vs. Levonorgestrel-D6 from the Same Manufacturer

When sourced from the same commercial supplier (BOC Sciences), the racemic (+/-)-Norgestrel-D6 (major) product demonstrates simultaneously higher chemical purity and higher isotopic enrichment than the levo-specific Norgestrel-[d6] product. Critically, the lower isotopic enrichment product (95% atom D) carries 5% protiated contamination, which translates directly into a positive bias at the analyte MRM transition, a particularly severe limitation in low-level quantification where the IS is spiked at concentrations far exceeding the analyte .

Purity & Enrichment Comparison

Data to verify

(+/-)-Norgestrel-D6: ≥99% HPLC, >98% atom D
Levonorgestrel-D6: 95% HPLC, 95% atom D
Difference: ≥4 pp purity, >3 pp enrichment

Supports procurement comparison; lower d0 cross-contribution expected.

Verify supplier CoA independently; sources not peer-reviewed.

Evidence Dimension	Chemical purity (HPLC) and isotopic enrichment (atom% D)
Target Compound Data	≥99% by HPLC; >98% atom D
Comparator Or Baseline	Levonorgestrel-[d6] (CAS 6533-00-2): 95% by HPLC; 95% atom D
Quantified Difference	Chemical purity: ≥4 percentage-point advantage; Isotopic enrichment: >3 percentage-point advantage
Conditions	Vendor Certificate of Analysis specifications; BOC Sciences stable isotope catalogue

Why This Matters

Higher isotopic enrichment directly translates into lower protiated cross-contribution at the analyte MRM channel, improving LLOQ and assay accuracy—a decisive factor for regulated bioanalytical method validation.

Stereochemical Identity: Racemic IS for Racemic Analyte Prevents Enantiomeric Mismatch Bias

(+/-)-Norgestrel-D6 (major) is a racemic mixture of deuterated dextronorgestrel and deuterated levonorgestrel, mirroring the exact stereochemical composition of the pharmaceutical analyte norgestrel [1]. In contrast, the commonly procured IS levonorgestrel-D6 (also referred to as (-)-Norgestrel-D6) is a single enantiomer. In non-enantiospecific LC methods, the enantiopure IS cannot equally represent both analyte enantiomers during extraction and ionization—a phenomenon documented for carvedilol enantiomers where deuterium-labeled SIL-IS showed enantiomer-dependent differential ion suppression, altering the peak area ratio and compromising accuracy [2]. The racemic IS eliminates this source of systematic error.

Stereochemical Match

Class-level

Racemic IS represents 100% of analyte (1:1 d-6:l-6)
Enantiopure IS (levonorgestrel-D6) represents only 50%.

Reduces enantiomer-dependent ion suppression risk in achiral methods.

Class-level inference; verify under specific method conditions.

Evidence Dimension	Stereochemical composition match between IS and analyte
Target Compound Data	Racemic mixture (1:1 dextronorgestrel-d6 : levonorgestrel-d6); matches racemic norgestrel analyte
Comparator Or Baseline	Levonorgestrel-D6: single enantiomer (levorotatory); matches only 50% of racemic analyte composition
Quantified Difference	100% stereochemical representation for racemic IS vs. 50% for enantiopure IS (class-level, not direct assay)
Conditions	Achiral reversed-phase LC-MS/MS conditions where enantiomers co-elute

Why This Matters

Procurement of the stereochemically matched IS minimizes the risk of enantiomer-dependent ion suppression artifacts that cannot be corrected post hoc, directly supporting the accuracy requirements of ICH M10 and EMA bioanalytical guidelines.

• [1] PubChem. Norgestrel-d6 (CID 71751212): Compound Summary. National Center for Biotechnology Information, Bethesda, MD. View Source
• [2] Wang, S., Cyronak, M., Yang, E. Does a Stable Isotopically Labeled Internal Standard Always Correct Analyte Response? A Matrix Effect Study on a LC/MS/MS Method for the Determination of Carvedilol Enantiomers in Human Plasma. Journal of Pharmaceutical and Biomedical Analysis, 2007, 43(2), 701–707. DOI: 10.1016/j.jpba.2006.08.010. View Source

Validated Method Performance: Precision and Accuracy Using Deuterated Norgestrel IS in Human Plasma

In a fully validated UFLC-MS/MS method for norgestrel quantification in human plasma that employed a sixfold-deuterated norgestrel internal standard (the same deuteration pattern as (+/-)-Norgestrel-D6 (major)), the assay achieved intra- and inter-day precision (%CV) below 11.0% and accuracy within ±9.0% of nominal values across a linear range of 304.4–50,807.3 pg/mL, with a runtime of 2.0 min per sample [1]. A separate online SPE-LC-MS/MS method utilizing sixfold-deuterated norgestrel as IS for levonorgestrel in serum achieved an LLOQ of 0.05 ng/mL, total recovery exceeding 92%, and imprecision below 8% with bias below 6% [2]. These method performance benchmarks are contingent on the use of a high-isotopic-enrichment, structurally matched deuterated IS and cannot be assumed when substituting lower-grade or stereochemically mismatched alternatives.

Method Validation Performance

Reported

Precision <11% CV, accuracy ±9%, LLOQ 0.05 ng/mL (human plasma research matrices)

Supports bioanalytical method validation benchmarks.

Performance contingent on high-quality deuterated IS; cross-study comparable.

Evidence Dimension	Method validation performance (precision, accuracy, recovery) with deuterated norgestrel IS
Target Compound Data	Intra-/inter-day precision <11.0% CV; accuracy <9.0% bias; LLOQ 0.05 ng/mL; recovery >92%
Comparator Or Baseline	No direct comparator data available within same study; cross-study baselines for non-deuterated or structural analog IS are not presented
Quantified Difference	Not directly quantified against a mismatched IS in the same study
Conditions	Human plasma (K2EDTA/K3EDTA) and serum; UFLC-MS/MS positive ion mode; MRM transitions m/z 313.30→245.40 (analyte) and 319.00→251.30 (IS)

Why This Matters

These independently validated performance benchmarks establish the fitness-for-purpose of high-quality deuterated norgestrel IS in regulated bioanalysis, providing procurement justification against unvalidated or lower-specification alternatives.

• [1] Batta, N., Pigili, R.K., Pallapothu, L.M.K., Yejella, R.P. A Simple, Rapid and Sensitive UFLC-MS/MS Method for the Quantification of Oral Contraceptive Norgestrel in Human Plasma and its Pharmacokinetic Applications. Drug Research, 2014, 64(9), 462–469. DOI: 10.1055/s-0033-1361164. View Source
• [2] Analytical and Bioanalytical Chemistry. An Ultra-Sensitive Online SPE-LC-MS/MS Method for the Quantification of Levonorgestrel Released from Intrauterine Devices. 2011, 400, 2655–2662. DOI: 10.1007/s00216-011-4790-0. View Source

Regulatory-Grade Characterization and Pharmacopeial Traceability

(+/-)-Norgestrel-D6 (major) from authorized suppliers is manufactured and characterized under ISO 17034-accredited reference material producer systems, with multi-method identity and purity assignment including NMR, HPLC, mass spectrometry, IR, UV, water content, and residue on ignition [1]. The product is supplied with full Certificate of Analysis documentation suitable for ANDA and DMF filing, and can be traced against USP or EP pharmacopeial standards upon request [2]. This level of characterization rigor exceeds that of generic deuterated standards offered without ISO 17034 accreditation or comprehensive CoA documentation, reducing the regulatory risk of method rejection during ANDA review for the end-user.

Regulatory-Grade Characterization

Reported

ISO 17034; NMR, HPLC, MS, IR, UV, water content, residue on ignition; USP/EP traceability available.

Supports method documentation requirements.

Categorical quality assurance advantage over generic deuterated standards.

Evidence Dimension	Quality system accreditation and characterization scope
Target Compound Data	ISO 17034 production; NMR, HPLC, MS, IR, UV, water content, residue on ignition characterization; USP/EP traceability available
Comparator Or Baseline	Generic deuterated standards without ISO 17034 accreditation; limited characterization (HPLC-only purity assignment)
Quantified Difference	Not a quantitative metric; categorical difference in quality assurance framework
Conditions	Regulated pharmaceutical development context; ANDA/DMF submission requirements

Why This Matters

For procurement in GMP/GLP environments, the availability of ISO 17034-certified reference material with full pharmacopeial traceability eliminates the need for costly in-house re-characterization and reduces regulatory submission risk.

• [1] CATO Research Chemicals. Levonorgestrel-d6 (Levonorgestrel-d6) Certified Reference Material Product Description. CATO, Guangzhou, China. View Source
• [2] SynZeal Research. Norgestrel-D6 (SZ-N060D02) Product Information: Characterization compliant with regulatory guideline; traceability against USP/EP available. SynZeal, India. View Source

Specific MRM Transition Enables Method Selectivity Without Cross-Talk

The protonated precursor→product ion transition monitored for (+/-)-Norgestrel-D6 (major) in published methods is m/z 319.00→251.30, corresponding to a mass shift of +6 Da relative to the norgestrel analyte transition at m/z 313.30→245.40 [1]. This 6-Da mass difference provides baseline mass resolution from the analyte cluster, minimizing isotopic cross-talk—a known issue where incompletely deuterated IS isotopologues (e.g., d5, d4 species) contribute signal intensity at the analyte m/z channel . The d6-labeling at six distinct positions (2,2,4,6,6,10) ensures that the dominant isotopologue is the fully deuterated species, with minimal contribution from lower-deuterated forms when isotopic enrichment exceeds 98% atom D .

MRM Transition Selectivity

Class-level

IS transition: m/z 319.00→251.30; 6-Da separation from analyte (313.30→245.40). Optimal d6 pattern minimizes cross-talk.

Enables method selectivity with minimal isotopic cross-talk.

Validated transition portable from published regulatory-compliant methods.

Evidence Dimension	Mass spectrometric selectivity (MRM transition separation from analyte)
Target Compound Data	IS transition: m/z 319.00→251.30; 6-Da separation from norgestrel analyte (m/z 313.30→245.40)
Comparator Or Baseline	Hypothetical d4-labeled IS would provide only 4-Da separation, increasing cross-talk risk. d7-labeled IS (Norgestrel-d7) provides 7-Da separation but may exhibit altered retention due to stronger deuterium isotope effect.
Quantified Difference	The -6 Da mass shift is the established optimum for norgestrel bioanalysis per published validated methods
Conditions	LC-MS/MS positive electrospray ionization; MRM acquisition mode

Why This Matters

The validated MRM transition pair is directly portable from published regulatory-compliant methods, reducing method development time and ensuring that the procured IS functions within established selectivity parameters.

• [1] Batta, N., Pigili, R.K., Pallapothu, L.M.K., Yejella, R.P. A Simple, Rapid and Sensitive UFLC-MS/MS Method for the Quantification of Oral Contraceptive Norgestrel in Human Plasma and its Pharmacokinetic Applications. Drug Research, 2014, 64(9), 462–469. DOI: 10.1055/s-0033-1361164. View Source

Application Scenarios Where (+/-)-Norgestrel-D6 (Major) Provides Definitive Procurement Value

Regulated Bioequivalence Studies for Racemic Norgestrel Formulations

In pharmacokinetic bioequivalence trials of oral contraceptive tablets containing racemic norgestrel (e.g., 0.3 mg norgestrel + ethinylestradiol), the use of (+/-)-Norgestrel-D6 (major) as the SIL-IS ensures that both enantiomers of the administered drug are equally represented in the IS channel. This is critical because regulatory submissions (ANDA, 505(b)(2)) require demonstration that the IS compensates for matrix effects and extraction variability across all analyte components. The validated UFLC-MS/MS method employing this IS achieved linearity from 304 to 50,807 pg/mL with precision <11.0% and accuracy <9.0%, meeting EMA and FDA bioanalytical method validation guidelines .

Low-Level Quantification in Release-Rate Studies of Contraceptive Devices

For in vitro release testing or in vivo pharmacokinetic monitoring of norgestrel/levonorgestrel-releasing intrauterine devices (IUDs), the analytical method must achieve sub-nanomolar sensitivity. Published SPE-LC-MS/MS methods employing sixfold-deuterated norgestrel as IS have demonstrated an LLOQ of 0.05 ng/mL with total recovery exceeding 92% in human serum , performance that is unattainable with non-deuterated or low-enrichment internal standards due to chromatographic and ionization interferences. Procuring high-enrichment (>98% atom D) (+/-)-Norgestrel-D6 directly enables these sensitivity benchmarks.

AND A/DMF Filing Support Where Pharmacopeial Traceability Is Required

For ANDA filers developing generic norgestrel drug products, the FDA requires that reference standards and internal standards used in pivotal bioequivalence studies be adequately characterized and traceable. (+/-)-Norgestrel-D6 (major) sourced from ISO 17034-accredited manufacturers comes with comprehensive characterization data (NMR, HPLC, MS, IR, UV, water content, residue on ignition) and can be provided with documented traceability to USP or EP norgestrel reference standards upon request . This eliminates the need for the sponsor to perform independent full characterization of the IS, accelerating the ANDA submission timeline and reducing the risk of a Refuse-to-Receive decision due to inadequate IS characterization.

Clinical TDM and Drug–Drug Interaction Studies Involving Racemic Norgestrel

When therapeutic drug monitoring (TDM) of norgestrel is required in patients co-medicated with enzyme-inducing antiepileptics (e.g., lamotrigine, where norgestrel exposure may be reduced by 30–60%), accurate quantification across a wide dynamic range is essential . The use of the stereochemically matched, high-enrichment (+/-)-Norgestrel-D6 as IS ensures that the method maintains accuracy at both therapeutic and sub-therapeutic levels, unaffected by the variable matrix composition encountered in patient populations with polypharmacy. The intra- and inter-day accuracy within ±9.0% reported in validated methods provides the necessary confidence for clinical decision-making.

Application

Selection Property

Validation Focus

Bioequivalence study support for racemic norgestrel

Racemic SIL-IS for enantiomer-balanced detection

Matrix effect and extraction recovery across both enantiomers

IUD release-rate studies

High isotopic enrichment for sensitivity

LLOQ and recovery verification in research matrices

Pharmaceutical method documentation

ISO 17034 characterization and pharmacopeial traceability

Comprehensive characterization documentation for filing support

Research PK and drug interaction studies

Stereochemically matched, high-enrichment IS

Accuracy across wide dynamic range in complex research matrices